Cas no 1341509-97-4 (N-(1-Methoxybutan-2-yl)thian-4-amine)

• Product Name: N-(1-Methoxybutan-2-yl)thian-4-amine
• CAS No: 1341509-97-4
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5099602
• PubChem ID: 64409995
• Update Time: 2026-03-03

N-(1-Methoxybutan-2-yl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-Methoxybutan-2-yl)thian-4-amine

• Inchi： 1S/C10H21NOS/c1-3-9(8-12-2)11-10-4-6-13-7-5-10/h9-11H,3-8H2,1-2H3
• InChI Key： PYIWNQDURLGUGJ-UHFFFAOYSA-N
• SMILES： C1SCCC(NC(COC)CC)C1

Additional information on N-(1-Methoxybutan-2-yl)thian-4-amine

Comprehensive Overview of N-(1-Methoxybutan-2-yl)thian-4-amine (CAS No. 1341509-97-4): Properties, Applications, and Industry Insights

N-(1-Methoxybutan-2-yl)thian-4-amine (CAS No. 1341509-97-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a thian-4-amine core with a methoxybutan-2-yl substituent, offering versatile reactivity for synthetic applications. Researchers are particularly interested in its potential as a chiral building block and intermediate for bioactive molecules.

The compound's molecular structure features a sulfur-containing heterocycle (thiane ring) with an amine group at the 4-position, modified by a methoxybutyl side chain. This combination creates interesting stereochemical properties that make it valuable for asymmetric synthesis. Recent studies suggest potential applications in developing novel therapeutic agents, particularly in neurological and metabolic disorders, though these applications remain in early research stages.

From a synthetic chemistry perspective, CAS 1341509-97-4 demonstrates remarkable stability under various reaction conditions while maintaining sufficient reactivity for further functionalization. Its lipophilic character, influenced by both the thiane ring and alkoxy side chain, makes it particularly interesting for drug design targeting membrane-associated proteins. The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, align well with current medicinal chemistry trends favoring balanced polarity profiles.

Industry professionals searching for specialty chemical suppliers or custom synthesis services often inquire about this compound's availability and scale-up potential. While not yet commercially widespread, several contract research organizations have included it in their catalogs as part of fragment-based drug discovery libraries. The growing interest in sulfur-containing heterocycles as privileged structures in drug development has further increased demand for such specialized building blocks.

Analytical characterization of N-(1-Methoxybutan-2-yl)thian-4-amine typically involves advanced techniques like HPLC-MS and NMR spectroscopy. Recent advancements in analytical chemistry have enabled more precise determination of its stereoisomeric purity, a critical parameter for pharmaceutical applications. Researchers emphasize the importance of proper storage conditions (typically under inert atmosphere at low temperatures) to maintain the compound's stability over time.

The compound's potential extends beyond pharmaceuticals into material science applications. Its molecular architecture suggests possible utility in designing functional polymers or liquid crystal materials, though these applications remain largely unexplored. Some patent literature hints at its use in catalysis and coordination chemistry, particularly as a ligand for transition metals, leveraging the amine and sulfur donor atoms.

Environmental and safety assessments of CAS 1341509-97-4 indicate it requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Disposal should follow institutional guidelines for organic amines and sulfur compounds.

Future research directions for this compound likely include exploration of its biological activity profile and optimization of synthetic routes for cost-effective production. The growing demand for chiral amines in pharmaceutical manufacturing suggests N-(1-Methoxybutan-2-yl)thian-4-amine may see increased industrial relevance. Its structural features align well with current trends in fragment-based lead discovery and molecular diversity strategies.

For researchers investigating structure-activity relationships or molecular modeling, this compound offers interesting possibilities due to its balanced hydrophobic/hydrophilic character. Computational chemistry studies could explore its potential as a scaffold for designing new bioactive molecules, particularly targeting GPCRs or ion channels where such structural motifs have shown historical relevance.

The synthesis of N-(1-Methoxybutan-2-yl)thian-4-amine typically involves multi-step organic transformations starting from commercially available thiane derivatives. Recent literature describes improved methods for controlling regioselectivity and enantioselectivity in its production, addressing common challenges in amine synthesis. These advancements contribute to the growing toolbox of synthetic methodologies for complex amine derivatives.

From a market perspective, the compound remains a low-volume specialty chemical, primarily of interest to academic and industrial research laboratories. However, its unique structural features position it as a potential lead compound for various applications, which could drive future market growth. Companies specializing in custom chemical synthesis are monitoring developments closely for potential scale-up opportunities.

Quality control protocols for CAS 1341509-97-4 emphasize rigorous testing for impurity profiling and stereochemical purity, particularly when intended for pharmaceutical research. Advanced chromatographic methods have been developed to separate and quantify potential byproducts from its synthesis, ensuring researchers receive material meeting stringent quality standards.

In conclusion, N-(1-Methoxybutan-2-yl)thian-4-amine represents an interesting case study in how specialty chemicals can bridge multiple disciplines from medicinal chemistry to material science. Its balanced molecular properties and synthetic versatility make it a valuable addition to the researcher's toolbox, with potential applications that may expand as understanding of its properties deepens.